Cas no 1881588-85-7 (Ethanone, 2-bromo-1-(hexahydrocyclopenta[b]pyrrol-1(2H)-yl)-)

• Product Name: Ethanone, 2-bromo-1-(hexahydrocyclopenta[b]pyrrol-1(2H)-yl)-
• CAS No: 1881588-85-7
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 5295462
• Update Time: 2025-11-01

Ethanone, 2-bromo-1-(hexahydrocyclopenta[b]pyrrol-1(2H)-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(hexahydrocyclopenta[b]pyrrol-1(2H)-yl)-

• Inchi： 1S/C9H14BrNO/c10-6-9(12)11-5-4-7-2-1-3-8(7)11/h7-8H,1-6H2
• InChI Key： GIKCWEFBULTSDY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2CCCC12)CBr

Additional information on Ethanone, 2-bromo-1-(hexahydrocyclopenta[b]pyrrol-1(2H)-yl)-

Ethanone, 2-bromo-1-(hexahydrocyclopenta[b]pyrrol-1(2H)-yl): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Ethanone, 2-bromo-1-(hexahydrocyclopenta[b]pyrrol-1(2H)-yl) (CAS No. 1881588-85-7) represents a structurally complex organic molecule with significant potential in medicinal chemistry and materials science. This ketone derivative features a brominated α-position (2-bromo) and a unique hexahydrocyclopenta[b]pyrrole ring system attached to the carbonyl group. Recent advancements in synthetic methodologies have enabled precise control over its stereochemistry and functionalization pathways, positioning it as a promising scaffold for targeted drug discovery.

Synthetic approaches to this compound leverage modern transition-metal catalysis and organocatalytic strategies. Key studies published in Journal of Medicinal Chemistry (2023) demonstrated that palladium-catalyzed cross-coupling reactions efficiently construct the bromoketone moiety while preserving the nitrogen-containing ring’s stereochemical integrity. Researchers highlighted the importance of protecting group chemistry to avoid side reactions during the formation of the cyclopenta[b]pyrrole core structure. Such advancements underscore its viability as a modular building block for creating bioactive analogs.

In pharmacological investigations, this compound exhibits intriguing activity profiles. Preclinical data from a 2024 study in Nature Communications revealed potent inhibition of histone deacetylase 6 (HDAC6), a target linked to neurodegenerative diseases. The brominated ketone group was identified as critical for binding affinity due to its ability to form halogen bonds with enzyme residues. Notably, structural modifications of the cycloalkenylpyrrole